Cas no 74484-52-9 (Benzenemethanamine, N,N-dimethyl-2-(methylthio)-)

• Product Name: Benzenemethanamine, N,N-dimethyl-2-(methylthio)-
• CAS No: 74484-52-9
• MF: C₁₀H₁₅NS
• MW: 181.29780125618
• CID: 540946
• PubChem ID: 12612618
• Update Time: 2025-04-19

Benzenemethanamine, N,N-dimethyl-2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, N,N-dimethyl-2-(methylthio)-
• N,N-dimethyl-1-(2-methylsulfanylphenyl)methanamine
• DTXSID40504355
• 74484-52-9
• N,N-Dimethyl-1-[2-(methylsulfanyl)phenyl]methanamine

• Inchi： 1S/C10H15NS/c1-11(2)8-9-6-4-5-7-10(9)12-3/h4-7H,8H2,1-3H3
• InChI Key： VYSIQYBPPMVBMG-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC=CC=1CN(C)C

Computed Properties

• Exact Mass: 181.09265
• Monoisotopic Mass: 181.09252066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 28.5Ų

Experimental Properties

• PSA: 3.24